Cas no 1934973-08-6 (1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol)

• Product Name: 1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol
• CAS No: 1934973-08-6
• MF: C₉H₁₆FNO₃
• MW: 205.22664642334
• CID: 5564291
• PubChem ID: 130985545
• Update Time: 2025-06-24

1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-7-azaspiro[4.4]nonane-7-ethanol, α-(fluoromethyl)-
• 1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol

• Inchi： 1S/C9H16FNO3/c10-5-8(12)6-11-2-1-9(7-11)13-3-4-14-9/h8,12H,1-7H2
• InChI Key： ZXIXUHRESPELTI-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCO2)C1)C(O)CF

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 328.8±42.0 °C(Predicted)
• pka: 13.39±0.20(Predicted)

Additional information on 1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol

Professional Introduction to Compound with CAS No. 1934973-08-6 and Product Name: 1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol

The compound with the CAS number 1934973-08-6 and the product name 1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique spirocyclic structure and fluorinated side chain, has garnered attention for its potential applications in drug development and bioorganic synthesis. The spirocyclic framework, consisting of a nitrogen-containing heterocycle linked to a dioxane ring, provides a rigid scaffold that can enhance binding affinity and selectivity in molecular interactions.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The presence of the 1,4-dioxa-7-azaspiro4.4nonan-7-yl moiety in this compound contributes to its structural complexity and potential for diverse biological activities. This moiety is particularly interesting because it combines a nitrogen-containing heterocycle with an oxygen-rich dioxane ring, creating a balance between hydrophilicity and lipophilicity that can be advantageous for drug delivery systems.

The 3-fluoropropan-2-ol substituent in the compound's structure adds another layer of functionality, introducing a fluorine atom that can influence metabolic stability and binding interactions. Fluorinated compounds are widely recognized for their enhanced metabolic stability and improved pharmacological properties. The fluorine atom can participate in hydrogen bonding or π-stacking interactions, further modulating the compound's biological activity. This feature makes it particularly relevant for the development of drugs targeting enzymes or receptors with high specificity requirements.

In the context of current research, this compound has shown promise in preclinical studies as a potential lead for therapeutic agents. Its unique structural features make it a valuable candidate for further investigation in areas such as anti-inflammatory, anti-viral, and anticancer therapies. The spirocyclic core provides a stable platform for derivatization, allowing chemists to explore various functional groups that could enhance biological activity or improve pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The combination of the 1,4-dioxa-7-azaspiro4.4nonan-7-yl scaffold with the 3-fluoropropan-2-ol side chain offers chemists a versatile starting point for designing novel drug candidates. This flexibility is crucial in medicinal chemistry, where the ability to modify structures while maintaining key pharmacophoric elements is essential for optimizing drug efficacy and safety.

Recent advancements in computational chemistry have also facilitated the study of this compound by enabling researchers to predict its biological activity and optimize its structure through virtual screening methods. These computational approaches can accelerate the drug discovery process by identifying promising candidates early in the development pipeline. The integration of experimental data with computational models has been instrumental in understanding the relationship between molecular structure and biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal catalysis and asymmetric synthesis have been employed to construct the spirocyclic core efficiently. These synthetic strategies are critical for producing complex molecules like this one, which often require multiple intermediates and careful optimization.

From a biochemical perspective, the presence of both nitrogen and oxygen heterocycles in this compound suggests potential interactions with various biological targets. Nitrogen-containing heterocycles are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds and participate in π-stacking interactions. Similarly, oxygen-rich moieties can enhance solubility and improve membrane permeability, which are important factors for drug bioavailability.

The 3-fluoropropan-2-ol group also introduces potential sites for metabolic modification, which can be exploited to enhance drug residence time or reduce toxicity. Fluorine atoms are known to influence metabolic pathways by affecting enzyme kinetics or substrate recognition. This property makes fluorinated compounds particularly valuable for developing drugs with extended half-lives or reduced clearance rates.

In conclusion, the compound with CAS number 1934973-08-6 and product name 1-{1,4-dioxa-7-azaspiro4.4nonan-7-yl}-3-fluoropropan-2-ol represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a promising candidate for further research and development. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this one will play an increasingly important role in discovering new therapeutic agents.